Cas no 2228187-10-6 (3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole
• CAS No: 2228187-10-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6056240
• PubChem ID: 165733413
• Update Time: 2025-06-09

3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole
• 2228187-10-6
• EN300-1746854

• Inchi： 1S/C11H13N/c1-4-11(5-6-11)10-7-8(2)12-9(10)3/h1,7,12H,5-6H2,2-3H3
• InChI Key： RBAUHBORPBPZLZ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C1C)C1(C#C)CC1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole

Professional Introduction to Compound with CAS No. 2228187-10-6 and Product Name: 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole

The compound identified by the CAS number 2228187-10-6 and the product name 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrrole core substituted with ethynylcyclopropyl and dimethyl groups, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The pyrrole ring, a five-membered aromatic nitrogen-containing heterocycle, is well-known for its role in various biologically active molecules, making this compound a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. The structural motif of 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole combines the versatility of the pyrrole scaffold with the reactivity of the ethynyl and methyl substituents. This combination not only enhances the compound's chemical diversity but also opens up possibilities for diverse biological activities. The ethynyl group, in particular, introduces a site for further functionalization through reactions such as Sonogashira coupling, which could be exploited to attach various pharmacophores.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both electron-withdrawing and electron-donating groups on the pyrrole ring can influence its electronic properties and interactions with biological targets. The dimethyl groups at the 2 and 5 positions enhance the lipophilicity of the molecule, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. Such structural features make 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole an attractive scaffold for designing molecules with improved pharmacokinetic properties.

Recent studies have highlighted the importance of pyrrole derivatives in addressing various therapeutic challenges. For instance, pyrrole-based compounds have shown promise in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique substitution pattern of 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole may confer selective binding to such enzymes or other biological targets, thereby minimizing side effects associated with non-specific interactions. This specificity is crucial for developing drugs that are both effective and safe.

The synthesis of 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. Key steps typically include cyclization reactions to form the pyrrole ring followed by functionalization at specific positions using palladium-catalyzed cross-coupling reactions. The use of advanced catalytic methods not only improves yield but also allows for greater control over regioselectivity and stereochemistry.

In addition to its potential as an intermediate in drug synthesis, 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole may also serve as a starting material for exploring novel synthetic methodologies. The reactivity of the ethynyl group provides opportunities for exploring transition-metal-catalyzed reactions that could lead to new chemical transformations applicable to other heterocyclic systems. Such advancements in synthetic chemistry are essential for accelerating the discovery and development of new pharmaceuticals.

The pharmacological evaluation of 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole is an ongoing area of research. Preliminary studies suggest that this compound exhibits interesting biological activities that warrant further investigation. For example, it may demonstrate antimicrobial properties due to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Additionally, its structural similarity to known bioactive molecules could provide insights into new mechanisms of action.

The development of computational tools has significantly enhanced the ability to predict and analyze the properties of novel compounds like 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole. Molecular modeling techniques can be used to simulate interactions between this compound and potential biological targets, providing valuable information before costly experimental trials are conducted. Such computational approaches are integral to modern drug discovery pipelines and help streamline the process by identifying promising candidates early on.

The future prospects for 3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole are vast and exciting. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in pharmaceutical innovation. Its unique structure offers a rich foundation for designing molecules with tailored properties that address unmet medical needs.

In conclusion,3-(1-ethynylcyclopropyl)-2,5-dimethyl-1H-pyrrole, identified by CAS number 2228187-10-6, represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its potential applications in drug discovery combined with its intriguing chemical properties make it a valuable asset for researchers seeking to develop novel therapeutics.